Cas no 954701-91-8 (N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)methanesulfonamide)

• Product Name: N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)methanesulfonamide
• CAS No: 954701-91-8
• MF: C₂₂H₂₁FN₂O₄S₂
• MW: 460.541546583176
• CID: 6022262
• PubChem ID: 16926513
• Update Time: 2025-07-01

N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)methanesulfonamide
• N-[2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-1-(4-fluorophenyl)methanesulfonamide
• F2383-0464
• AKOS024644928
• N-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-1-(4-fluorophenyl)methanesulfonamide
• 954701-91-8
• 1-(4-fluorophenyl)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide

• Inchi： 1S/C22H21FN2O4S2/c23-20-9-6-17(7-10-20)16-30(26,27)24-21-11-8-18-12-13-25(15-19(18)14-21)31(28,29)22-4-2-1-3-5-22/h1-11,14,24H,12-13,15-16H2
• InChI Key： IUWLXUFPVWIRKV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)S(NC1=CC2=C(C=C1)CCN(S(C1=CC=CC=C1)(=O)=O)C2)(=O)=O

Computed Properties

• Exact Mass: 460.09267766g/mol
• Monoisotopic Mass: 460.09267766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 100Ų

Additional information on N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)methanesulfonamide

Introduction to N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)-methanesulfonamide (CAS No. 954701-91-8)

N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)-methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 954701-91-8, represents a unique structural motif that combines elements of tetrahydroisoquinoline scaffolds with sulfonamide and fluoroaromatic functionalities. Such structural features are often leveraged to develop molecules with enhanced biological activity and selectivity, making this compound a promising candidate for further investigation in drug discovery programs.

The tetrahydroisoquinoline core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. The introduction of the benzenesulfonyl group at the 2-position of the tetrahydroisoquinoline ring enhances the compound's solubility and stability, while also modulating its electronic properties. This modification can influence both the compound's binding affinity and its metabolic profile, which are critical factors in drug development.

The presence of the sulfonamide moiety at the 1-position of the molecule adds another layer of complexity and functionality. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets. Furthermore, the 4-fluorophenyl substituent introduces a fluorine atom into the molecule, which is a common strategy in drug design to improve metabolic stability and binding affinity. Fluoroaromatic rings are frequently found in approved drugs due to their ability to enhance lipophilicity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)-methanesulfonamide with greater accuracy. These tools have been instrumental in identifying novel lead compounds and optimizing their properties before they enter into more costly and time-consuming experimental phases. The combination of computational predictions with experimental validation has become a standard approach in modern drug discovery pipelines.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets, which could be attributed to its structural features. The benzenesulfonyl group appears to play a crucial role in modulating the compound's interaction with its target proteins. Additionally, the tetrahydroisoquinoline core contributes to its binding affinity by forming stable hydrophobic interactions within the active site of the target enzyme or receptor.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Tetrahydroisoquinoline derivatives have been implicated in various neurological pathways due to their ability to modulate neurotransmitter systems. The specific combination of functional groups in N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)-methanesulfonamide suggests that it may interact with receptors or enzymes involved in conditions such as Parkinson's disease or depression. Further research is needed to fully understand its mechanism of action and therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex tetrahydroisoquinoline scaffold. These methods allow for precise functionalization at specific positions within the molecule, which is essential for achieving the desired biological properties.

As our understanding of complex biological systems continues to grow, so does our ability to design molecules that can interact with them in specific ways. N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)-methanesulfonamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. Its potential applications in medicine make it an intriguing subject for further research and development.

The future directions for this compound include more comprehensive pharmacological profiling and preclinical studies. Investigating its effects on relevant animal models will provide valuable insights into its therapeutic potential and safety profile. Additionally, exploring structure-activity relationships (SAR) will help guide future modifications aimed at enhancing its efficacy and selectivity.

In conclusion, N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1-(4-fluorophenyl)-methanesulfonamide (CAS No. 954701-91-8) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique combination of tetrahydroisoquinoline, sulfonamide, and fluoroaromatic moieties makes it a promising candidate for further investigation into various therapeutic areas. As our tools for drug discovery continue to advance, compounds like this one will play an increasingly important role in developing new treatments for human diseases.